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Introduction

Glycerol phosphate disodium salt hydrate is a widely utilized reagent in biomedical

research, particularly in cell biology and tissue engineering. It serves two primary functions: as

an organic phosphate donor to promote the mineralization of the extracellular matrix by

osteoblasts in cell culture, and as a serine-threonine phosphatase inhibitor in kinase assays

and lysis buffers.[1][2][3] Its application is critical in studies involving osteogenic differentiation

of mesenchymal stem cells and in the investigation of signaling pathways regulated by

phosphorylation.[1][3][4] This document provides a detailed protocol for the preparation,

sterilization, and storage of a stock solution for reproducible and effective use in various

research applications.

Quantitative Data Summary
The physicochemical properties of glycerol phosphate disodium salt hydrate can vary

depending on its hydration state. It is imperative for researchers to consult the Certificate of

Analysis provided by the manufacturer for the lot-specific molecular weight to ensure accurate

concentration calculations.
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Property Value Source(s)

Molecular Formula C₃H₇Na₂O₆P · xH₂O

Molecular Weight

Anhydrous: 216.04 g/mol

Hydrate: ~234.05 g/mol

Pentahydrate: 306.11 g/mol

[5][6][7]

Appearance
White to off-white crystalline

powder
[8][9]

Solubility (in Water)

Readily soluble. Reported

values range from 10 mg/mL in

PBS to 100 mg/mL in water.

[9][10][11][12][13]

Storage (Solid Form)
2-8°C, protect from moisture.

[9][14]
[9][14]

Storage (Stock Solution)

Aliquoted at -20°C for up to 3

months. Avoid repeated

freeze-thaw cycles.

[14]

Typical Stock Conc. 1 M [2][15]

Typical Working Conc.

10 mM - 50 mM (for

osteogenic differentiation and

as a phosphatase inhibitor).

[15][16][17]

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing a sterile stock solution of glycerol
phosphate disodium salt hydrate.
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Caption: Workflow for stock solution preparation.
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Experimental Protocol: Preparation of a 1 M Stock
Solution
This protocol details the steps to prepare a 1 M stock solution of β-glycerophosphate disodium

salt pentahydrate. Adjust the mass of the solute based on the specific molecular weight of your

reagent.

1. Materials

β-Glycerophosphate disodium salt hydrate (e.g., pentahydrate, MW = 306.11 g/mol )[7]

Nuclease-free, cell culture grade water

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

0.22 µm sterile syringe filter

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquoting

Analytical balance

Weighing paper or boat

Vortex mixer (optional)

2. Calculations

To prepare a 1 M stock solution, use the following formula:

Mass (g) = Desired Concentration (mol/L) × Desired Volume (L) × Molecular Weight ( g/mol )

Example for 10 mL of a 1 M solution using β-glycerophosphate disodium salt pentahydrate

(MW = 306.11 g/mol ):
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Mass (g) = 1 mol/L × 0.010 L × 306.11 g/mol = 3.061 g

3. Step-by-Step Procedure

Preparation: In a sterile environment (e.g., a laminar flow hood), prepare all necessary sterile

materials.

Weighing: Using an analytical balance, carefully weigh the calculated mass (e.g., 3.061 g) of

glycerol phosphate disodium salt hydrate powder and place it into a sterile conical tube.

Dissolution:

Add approximately 70-80% of the final desired volume of sterile water to the conical tube

(e.g., 7-8 mL for a 10 mL final volume).

Cap the tube securely and mix by inverting or vortexing gently until the powder is

completely dissolved. The solution should be clear and colorless.[10]

Volume Adjustment (QS):

Once fully dissolved, carefully add sterile water to bring the total volume to the final

desired volume (e.g., 10 mL). This is known as "quantity sufficient" or QS.

Mix the solution again to ensure homogeneity.

Sterilization:

Draw the entire solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the tip of the syringe.

Dispense the solution through the filter into a new sterile conical tube. This step is crucial

as it removes potential microbial contaminants without using heat, which could degrade

the compound.[2][18]

Aliquoting and Storage:
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Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 µL or 1 mL)

in sterile cryovials or microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration (1 M), and preparation

date.

Store the aliquots at -20°C. They are stable for up to 3 months.[14] For daily use, an

aliquot can be thawed and kept at 2-8°C, but it is recommended to use it within a day.[12]

[13]

Application in Osteogenic Differentiation Media
Glycerol phosphate is a standard component of osteogenic induction media, typically used at a

final concentration of 10 mM.[16][17]

To prepare 100 mL of osteogenic medium:

Start with 99 mL of your basal medium (e.g., α-MEM or DMEM supplemented with 10% FBS

and other required components like dexamethasone and ascorbic acid).[16]

Thaw one aliquot of your 1 M glycerol phosphate stock solution.

Add 1 mL of the 1 M stock solution to the 99 mL of medium.

Calculation: V₁M₁ = V₂M₂ → (1 M)(V₁) = (0.01 M)(100 mL) → V₁ = 1 mL

Mix the final medium thoroughly before adding it to your cell cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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